Cas no 3039-55-2 (3,3-dichloroprop-2-en-1-ol)

• Product Name: 3,3-dichloroprop-2-en-1-ol
• CAS No: 3039-55-2
• Molecular Formula: C₃H₄CL₂O
• Molecular Weight: 126.96926
• CID: 317437
• PubChem ID: 231273

3,3-dichloroprop-2-en-1-ol Properties

Names and Identifiers

• 2-Propen-1-ol,3,3-dichloro-
• 3,3-dichloroprop-2-en-1-ol
• 1.1-Dichlor-propen-(1)-ol-(3)
• 3,3-bis(chloranyl)prop-2-en-1-ol
• 3,3-Dichlor-allylalkohol
• 3,3-dichloro-2-propen-1-ol
• 3,3-Dichloro-2-propene-1-ol
• 3,3-dichloro-allyl alcohol
• 3,3-dichloro-prop-2-en-1-ol
• 3.3.-Dichlor-propen-(2)-ol-(1)
• 3.3-Dichlor-propen-(2)-ol-(1)
• AC1L5LC4
• AC1Q3FFY
• CTK4G5134
• NSC27140
• SCHEMBL4205700
• 3039-55-2
• EN300-175670
• 2-Propen-1-ol, 3,3-dichloro-
• NSC-27140
• DTXSID40282661
• DS-013595
• MFCD19300769
• G55996

• InChIKey： KJEGVVJINLACNZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H4Cl2O/c4-3(5)1-2-6/h1,6H,2H2
• SMILES： OC/C=C(/Cl)\Cl

Computed Properties

• Exact Mass: 125.96402
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 125.9639201g/mol
• Heavy Atom Count: 6
• Complexity: 55.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals